N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C14H12BrFN2O2/c15-8-5-6-11(10(16)7-8)17-14(19)13-9-3-1-2-4-12(9)20-18-13/h5-7H,1-4H2,(H,17,19)
• InChI Key: LHOYNKZSIADPOV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NO2)C(=O)NC3=C(C=C(C=C3)Br)F
• Molecular Formula: C14H12BrFN2O2
• Molecular Weight: 339.16 g/mol

Description

N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide, also known as BCTC, is a compound that has been extensively studied in the field of scientific research as a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid, and is involved in the perception of pain and thermoregulation. BCTC has been shown to inhibit TRPV1-mediated responses in vitro and in vivo, making it a promising tool for studying the role of TRPV1 in various physiological and pathological processes.

Mechanism of Action

N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide is a potent and selective antagonist of TRPV1. It binds to a specific site on the channel and blocks its activation by various stimuli, including heat, capsaicin, and acid. The exact mechanism by which N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide inhibits TRPV1 is not fully understood, but it is thought to involve a conformational change in the channel that prevents the influx of calcium ions and the generation of action potentials.
Biochemical and Physiological Effects
N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In vitro, N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide inhibits TRPV1-mediated calcium influx, action potential generation, and neurotransmitter release in sensory neurons. In vivo, N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide reduces pain behavior in various animal models of acute and chronic pain, including thermal, mechanical, and chemical stimuli. N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide also affects thermoregulation, causing a decrease in body temperature in rodents. Additionally, N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to have anti-inflammatory and anti-cancer effects in various cell and animal models.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has several advantages for lab experiments. It is a highly potent and selective TRPV1 antagonist, making it a valuable tool for studying the role of TRPV1 in various physiological and pathological processes. N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide is also relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to using N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide in lab experiments. For example, N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has a relatively short half-life in vivo, which can complicate pharmacokinetic studies. Additionally, N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to have off-target effects on other ion channels and receptors, which can confound its interpretation in some experiments.

Future Directions

There are several future directions for research on N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide and TRPV1. One area of interest is the development of more potent and selective TRPV1 antagonists that can be used in clinical settings. Another area of interest is the investigation of the role of TRPV1 in various diseases, such as chronic pain, migraine, and cancer, and the potential therapeutic benefits of targeting TRPV1. Additionally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide and other TRPV1 antagonists, as well as their potential side effects and interactions with other drugs. Finally, the development of novel methods for delivering TRPV1 antagonists to specific tissues and organs could open up new avenues for therapeutic intervention.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been widely used in scientific research to investigate the role of TRPV1 in various physiological and pathological processes. For example, N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been used to study the involvement of TRPV1 in pain perception, thermoregulation, inflammation, and cancer. N-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has also been used to investigate the potential therapeutic benefits of targeting TRPV1 in various diseases, such as chronic pain, migraine, and cancer.